Tert-butyl 1-(2-bromopyridin-4-YL)cyclopropylcarbamate

• Molecular Formula: C13H17BrN2O2
• Molecular Weight: 313.19 g/mol
• IUPAC Name: tert-butyl N-[1-(2-bromopyridin-4-yl)cyclopropyl]carbamate
• InChI: InChI=1S/C13H17BrN2O2/c1-12(2,3)18-11(17)16-13(5-6-13)9-4-7-15-10(14)8-9/h4,7-8H,5-6H2,1-3H3,(H,16,17)
• InChI Key: RDUISJDOWOIILY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CC1)C2=CC(=NC=C2)Br

Description

Tert-butyl 1-(2-bromopyridin-4-YL)cyclopropylcarbamate is a useful research compound. Its molecular formula is C13H17BrN2O2 and its molecular weight is 313.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl 1-(2-bromopyridin-4-YL)cyclopropylcarbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl 1-(2-bromopyridin-4-YL)cyclopropylcarbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of the crude 1-(2-bromopyridin-4-yl)-cyclopropanecarboxylic acid (350 mg, 1.45 mmol) in t-butanol (7 mL) is added diphenylphosphoryl azide (0.312 mL, 1.45 mmol) and triethylamine (0.202 mL, 1.45 mmol) in a pressure vessel. The tube is sealed and the reaction mixture is warmed at 90° C. After 4 hours, the pressure vessel is cooled in an ice-bath, vented and opened. The reaction mixture is concentrated in vacuo. The resulting residue is dissolved in EtOAc (70 mL), washed with saturated aqueous ammonium chloride (70 mL), saturated aqueous sodium bicarbonate (70 mL), dried over MgSO4, filtered and concentrated. The residue is purified by silica gel chromatography eluting with a gradient of 0-50% EtOAc in heptane to afford [1-(2-bromopyridin-4-yl)-cyclopropyl]-carbamic acid tert-butyl ester.